LINALYL FORMATE
LINALYL FORMATE
Linalyl formate, also known as fema 2642, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl formate is a bergamot, bitter, and citrus tasting compound that can be found in fruits. This makes linalyl formate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
115-99-1
VCID:
VC0094168
InChI:
InChI=1S/C11H18O2/c1-5-11(4,13-9-12)8-6-7-10(2)3/h5,7,9H,1,6,8H2,2-4H3
SMILES:
CC(=CCCC(C)(C=C)OC=O)C
Molecular Formula:
C11H18O2
Molecular Weight:
182.26 g/mol
LINALYL FORMATE
CAS No.: 115-99-1
Main Products
VCID: VC0094168
Molecular Formula: C11H18O2
Molecular Weight: 182.26 g/mol
| CAS No. | 115-99-1 |
|---|---|
| Product Name | LINALYL FORMATE |
| Molecular Formula | C11H18O2 |
| Molecular Weight | 182.26 g/mol |
| IUPAC Name | 3,7-dimethylocta-1,6-dien-3-yl formate |
| Standard InChI | InChI=1S/C11H18O2/c1-5-11(4,13-9-12)8-6-7-10(2)3/h5,7,9H,1,6,8H2,2-4H3 |
| Standard InChIKey | JZOCDHMHLGUPFI-UHFFFAOYSA-N |
| SMILES | CC(=CCCC(C)(C=C)OC=O)C |
| Canonical SMILES | CC(=CCCC(C)(C=C)OC=O)C |
| Density | d 0.91 0.910-0.918 |
| Physical Description | Liquid colourless liquid with a fresh, citrus, green, herbaceous, bergamot-like odou |
| Description | Linalyl formate, also known as fema 2642, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl formate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl formate is a bergamot, bitter, and citrus tasting compound that can be found in fruits. This makes linalyl formate a potential biomarker for the consumption of this food product. |
| Solubility | soluble in alcohol, most fixed oils; slightly soluble in propylene glycol and water; insoluble in glycerol 1 ml in 6 ml 70% alcohol (in ethanol) |
| Synonyms | 3,7-dimethyl-1,6-octadien-3-yl formate linalyl formate |
| PubChem Compound | 61040 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume